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Abstract
Allyl hexanoate, a key component in flavor and fragrance formulations, is a volatile ester

recognized for its characteristic pineapple aroma.[1][2] This technical guide provides a

comprehensive overview of the physicochemical properties of allyl hexanoate, along with

detailed experimental protocols for its synthesis and analysis. The information presented is

intended to serve as a crucial resource for researchers, scientists, and professionals engaged

in drug development and other fields where the precise characterization of organic compounds

is essential.

Chemical Identity and General Properties
Allyl hexanoate, also known as allyl caproate, is an organic compound with the chemical

formula C₉H₁₆O₂.[1][3] It is a colorless to pale yellow liquid that is practically insoluble in water

but soluble in organic solvents such as ethanol and fixed oils.[4][5] Its distinct fruity and sweet

aroma, strongly reminiscent of pineapple, has led to its widespread use as a flavoring agent in

food and beverages and as a fragrance component in cosmetics and personal care products.

[3][4]

Table 1: General and Physical Properties of Allyl Hexanoate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b093112?utm_src=pdf-interest
https://www.benchchem.com/product/b093112?utm_src=pdf-body
https://en.wikipedia.org/wiki/Allyl_hexanoate
https://blog-chemicals.ecsa.ch/en/ecsa-chemicals/allyl-hexanoate-and-heptanoate
https://www.benchchem.com/product/b093112?utm_src=pdf-body
https://www.benchchem.com/product/b093112?utm_src=pdf-body
https://en.wikipedia.org/wiki/Allyl_hexanoate
https://www.chemimpex.com/products/33777
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9205910.htm
https://pubchem.ncbi.nlm.nih.gov/compound/31266
https://www.chemimpex.com/products/33777
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9205910.htm
https://www.benchchem.com/product/b093112?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₉H₁₆O₂ [3][6]

Molecular Weight 156.22 g/mol [3][5]

Appearance
Clear colorless to pale yellow

liquid
[3][7]

Odor Strong pineapple, fruity, sweet [2][4]

CAS Number 123-68-2 [3]

EINECS Number 204-642-4 [8]

Physicochemical Data
The following table summarizes the key physicochemical parameters of allyl hexanoate, which

are critical for its handling, formulation, and quality control.

Table 2: Quantitative Physicochemical Data for Allyl Hexanoate
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Property Value Conditions Source(s)

Boiling Point 185 - 191 °C @ 760 mmHg [1][5]

75 - 76 °C @ 15 mmHg [4][6]

Melting Point -57.45 °C (estimate) [6]

Density 0.887 g/mL @ 25 °C [3][4]

Refractive Index

(n20/D)
1.422 - 1.426 @ 20 °C [3][5]

Flash Point 66 °C (151 °F) [1][6]

Vapor Pressure 0.678 mmHg @ 25 °C [9]

Solubility in Water
Insoluble / Practically

Insoluble
[5][6]

LogP (Octanol/Water

Partition Coefficient)
3.191 @ 20 °C [6]

Experimental Protocols
Synthesis of Allyl Hexanoate via Fischer Esterification
Allyl hexanoate is commonly synthesized through the direct esterification of hexanoic acid and

allyl alcohol using an acid catalyst, such as sulfuric acid.[2][10]

Workflow for the Synthesis of Allyl Hexanoate
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Caption: Synthesis workflow for allyl hexanoate.
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Methodology:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark

apparatus, combine hexanoic acid, a molar excess of allyl alcohol (e.g., 2 equivalents), and

a catalytic amount of concentrated sulfuric acid. A solvent that forms an azeotrope with

water, such as toluene, can also be added.[10]

Esterification: Heat the mixture to reflux. The water produced during the reaction is removed

azeotropically and collected in the Dean-Stark trap. The reaction progress can be monitored

by observing the amount of water collected.[10]

Work-up: After the reaction is complete (as indicated by the cessation of water formation),

cool the reaction mixture.

Neutralization: Carefully wash the organic layer with a saturated solution of sodium

bicarbonate or sodium carbonate to neutralize the acidic catalyst.[10]

Washing: Wash the organic layer with water and then with brine to remove any remaining

water-soluble impurities.

Drying: Dry the organic layer over an anhydrous drying agent, such as anhydrous sodium

sulfate or magnesium sulfate.

Purification: Filter off the drying agent and purify the crude allyl hexanoate by vacuum

distillation to obtain the final product.[10]

Quantification by Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is a standard analytical technique for the identification and quantification of volatile

compounds like allyl hexanoate in various matrices, such as food products.[11]

General Experimental Workflow for GC-MS Analysis
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Caption: GC-MS analysis workflow.

Methodology:

Sample Preparation: For the analysis of allyl hexanoate in complex matrices like pineapple

beverages or yogurts, a sample preparation step is necessary to extract and concentrate the

analyte. A common technique is Stir Bar Sorptive Extraction (SBSE).[11]

A magnetic stir bar coated with a sorbent material (e.g., polydimethylsiloxane) is added to

the liquid sample.

The sample is stirred for a defined period to allow the analyte to be adsorbed onto the

coating.

The stir bar is then removed, dried, and thermally desorbed in the injector of the gas

chromatograph.

Gas Chromatography (GC):
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Injector: The desorbed analytes are introduced into the GC column.

Column: A capillary column with a suitable stationary phase (e.g., non-polar) is used to

separate the components of the sample based on their volatility and interaction with the

stationary phase.

Oven Program: A temperature gradient is applied to the oven to facilitate the elution of

compounds with different boiling points.

Mass Spectrometry (MS):

As the separated components elute from the GC column, they enter the mass

spectrometer.

Ionization: The molecules are ionized, typically by electron impact (EI).

Mass Analyzer: The resulting ions are separated based on their mass-to-charge ratio

(m/z).

Detector: The detector records the abundance of each ion.

Data Analysis:

Identification: Allyl hexanoate is identified by comparing its retention time and mass

spectrum with that of a known standard.

Quantification: The concentration of allyl hexanoate in the sample is determined by

comparing the peak area of the analyte with a calibration curve generated from standards

of known concentrations.[11]

Safety and Handling
Allyl hexanoate is classified as a combustible liquid and is harmful if swallowed or in contact

with skin.[12][13] Appropriate personal protective equipment, including gloves and eye/face

protection, should be worn when handling this chemical.[12] It should be stored in a cool, dry,

well-ventilated area away from sources of ignition.[12]
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Conclusion
This technical guide has provided a detailed summary of the physicochemical properties of

allyl hexanoate, along with established protocols for its synthesis and analysis. The data and

methodologies presented herein are essential for the effective and safe utilization of this

compound in research, development, and industrial applications. The structured presentation of

quantitative data and the clear depiction of experimental workflows aim to facilitate a deeper

understanding and practical application of this knowledge for the target audience of scientists

and professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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